Cas no 898762-23-7 (3-(3-Chlorophenyl)-3'-methoxypropiophenone)

• Product Name: 3-(3-Chlorophenyl)-3'-methoxypropiophenone
• CAS No: 898762-23-7
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 870612
• PubChem ID: 24726021
• Update Time: 2025-06-14

3-(3-Chlorophenyl)-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(3-methoxyphenyl)propan-1-one
• 3-(3-CHLOROPHENYL)-3'-METHOXYPROPIOPHENONE
• MFCD03843405
• DTXSID10644414
• AKOS016021844
• 898762-23-7
• 3-(3-Chlorophenyl)-3'-methoxypropiophenone

• MDL： MFCD03843405
• Inchi： 1S/C16H15ClO2/c1-19-15-7-3-5-13(11-15)16(18)9-8-12-4-2-6-14(17)10-12/h2-7,10-11H,8-9H2,1H3
• InChI Key： FBIJQPZANYOXHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 274.07600
• Monoisotopic Mass: 274.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.16410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Chlorophenyl)-3'-methoxypropiophenone

Recent Advances in the Study of 3-(3-Chlorophenyl)-3'-methoxypropiophenone (CAS: 898762-23-7)

In recent years, the compound 3-(3-Chlorophenyl)-3'-methoxypropiophenone (CAS: 898762-23-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(3-Chlorophenyl)-3'-methoxypropiophenone. Recent publications highlight novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to enhance efficiency and stereoselectivity.

Pharmacological investigations have revealed that 3-(3-Chlorophenyl)-3'-methoxypropiophenone exhibits notable activity in modulating specific biological pathways. Studies indicate its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. For instance, in vitro and in vivo experiments demonstrate its efficacy in reducing oxidative stress and inflammation markers, suggesting therapeutic applications for conditions like Alzheimer's disease and rheumatoid arthritis.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the core structure. These efforts aim to enhance bioavailability and reduce off-target effects. Computational modeling and molecular docking simulations have played a crucial role in identifying key interactions between the compound and its biological targets, guiding the design of next-generation derivatives.

In conclusion, the ongoing research on 3-(3-Chlorophenyl)-3'-methoxypropiophenone underscores its potential as a versatile scaffold for drug discovery. The integration of synthetic chemistry, pharmacology, and computational biology has provided a comprehensive understanding of its properties and applications. Future studies are expected to focus on clinical translation and the development of optimized analogs with improved therapeutic profiles.